Cas no 103324-17-0 (1-(2,3-dihydroxyphenyl)butan-1-one)

• Product Name: 1-(2,3-dihydroxyphenyl)butan-1-one
• CAS No: 103324-17-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 1136706
• PubChem ID: 23094385
• Update Time: 2025-04-20

1-(2,3-dihydroxyphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydroxyphenyl)butan-1-one
• 2,3-Dihydroxy-butyrophenon
• CTK0G7106
• 1-Butanone, 1-(2,3-dihydroxyphenyl)-
• (2,3-dihydroxyphenyl)propyl ketone
• 1-(2,3-Dihydroxy-phenyl)-butan-1-on
• ACMC-20m66t
• 1-(2,3-dihydroxy-phenyl)-butan-1-one
• 2,3-Dihydroxy-butyrophenon; CTK0G7106; 1-Butanone, 1-(2,3-dihydroxyphenyl)-; (2,3-dihydroxyphenyl)propyl ketone; 1-(2,3-Dihydroxy-phenyl)-butan-1-on; ACMC-20m66t; 1-(2,3-dihydroxy-phenyl)-butan-1-one;
• 103324-17-0
• DTXSID10630574

• Inchi： 1S/C10H12O3/c1-2-4-8(11)7-5-3-6-9(12)10(7)13/h3,5-6,12-13H,2,4H2,1H3
• InChI Key： PBJOJUHIGRHRCQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1O)O)CCC

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53